1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• IUPAC Name: 1-(2-chloroethyl)-3-thiophen-3-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• InChI: InChI=1S/C12H13ClN2S/c13-5-6-15-11-3-1-2-10(11)12(14-15)9-4-7-16-8-9/h4,7-8H,1-3,5-6H2
• InChI Key: DPJXFLIQUOYISG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(N=C2C3=CSC=C3)CCCl
• Molecular Formula: C12H13ClN2S
• Molecular Weight: 252.76 g/mol

Description

1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, commonly referred to as CCTT, is a synthetic compound with potential applications in medicinal chemistry, biochemistry, and pharmacology. CCTT is a cyclopenta[c]pyrazole, a class of compounds which have been studied for their potential as pharmaceutical agents. CCTT has been synthesized in the laboratory and has been studied for its potential as an anti-cancer agent, as well as for its potential to inhibit enzyme activity. CCTT has also been studied for its ability to modulate the activity of certain neurotransmitters.

Scientific Research Applications

Synthesis and Structural Diversity

Research has explored the generation of structurally diverse libraries through alkylation and ring closure reactions, utilizing related compounds as starting materials. These studies focus on the synthesis of various derivatives and their structural characterization, which is fundamental in organic and medicinal chemistry (Roman, 2013).

Antimicrobial Activity

Several studies have synthesized derivatives of this compound and evaluated their in vitro antibacterial activity. These compounds have shown promising results against a range of bacteria, suggesting potential applications in developing new antibacterial agents (Rani & Mohamad, 2014).

Antidepressant Activity

Compounds derived from this chemical have been synthesized and evaluated for their potential antidepressant activity. These studies involved preclinical evaluation and neurotoxicity screening, indicating possible applications in the treatment of depression (Mathew, Suresh, & Anbazhagan, 2014).

Anti-Tumor Agents

Research has been conducted on the synthesis of new derivatives incorporating the thiophene moiety with potential as anti-tumor agents. These studies involve the evaluation of the compounds against various cancer cell lines, offering insights into their potential use in cancer therapy (Gomha, Edrees, & Altalbawy, 2016).

Crystal Structure Analysis

The crystal structure of related compounds has been studied to understand their molecular configuration, which is crucial for their biological activity and potential pharmaceutical applications (Jyothi, Naveen, & Lokanath, 2017).

Catalytic Applications

Studies have been conducted on the synthesis of complexes involving derivatives of this compound for potential applications in catalysis, such as Suzuki-Miyaura coupling reactions. This research contributes to the field of organic synthesis and catalysis (Sharma et al., 2013).